

# Application Notes & Protocols: Characterizing 4-(benzyloxy)-N-phenylbenzamide in Cell-Based Assays

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: 4-(benzyloxy)-N-phenylbenzamide

Cat. No.: B12458912

[Get Quote](#)

## Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of **4-(benzyloxy)-N-phenylbenzamide** using a suite of robust cell-based assays. While the specific biological targets of this molecule are not extensively defined in public literature, its core benzamide structure is a well-established pharmacophore present in numerous modulators of key cellular enzymes.[1][2] Notably, structural analogs have been identified as inhibitors of Sirtuin 1 (SIRT1), a critical NAD<sup>+</sup>-dependent deacetylase involved in regulating cellular stress, metabolism, and aging.[3][4]

Consequently, this guide is structured around a central hypothesis: that **4-(benzyloxy)-N-phenylbenzamide** acts as a SIRT1 inhibitor. We present a logical, multi-step workflow designed to first validate direct target engagement within the cellular environment and then to quantify the downstream functional consequences of this interaction. The protocols herein are designed to be self-validating, providing a rigorous framework for investigating the compound's mechanism of action, from direct biophysical binding to its effects on autophagy, cellular senescence, and overall cytotoxicity.

# Compound Handling and Physicochemical Properties

A prerequisite for any cell-based assay is the proper handling and solubilization of the test compound. The physicochemical properties of **4-(benzyloxy)-N-phenylbenzamide** suggest it is a hydrophobic molecule with low aqueous solubility.[\[5\]](#)[\[6\]](#)

Table 1: Physicochemical Properties of N-phenylbenzamide Scaffold

| Property         | Value/Observation                 | Implication for Cell-Based Assays                                                          |
|------------------|-----------------------------------|--------------------------------------------------------------------------------------------|
| Appearance       | White to off-white solid          | Standard handling procedures apply.                                                        |
| Molecular Weight | ~303.36 g/mol <a href="#">[7]</a> | Influences diffusion and transport across cell membranes.                                  |
| Predicted logP   | ~4.33 <a href="#">[7]</a>         | High lipophilicity suggests poor water solubility and potential for membrane partitioning. |

| Aqueous Solubility | Expected to be very low/insoluble[\[5\]](#)[\[6\]](#) | Requires an organic solvent for stock solution preparation. |

## Protocol 1.1: Preparation of Stock Solutions

Causality: Due to its predicted low aqueous solubility, a concentrated stock solution must be prepared in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the standard choice for its high solubilizing power and relatively low toxicity to cultured cells at low final concentrations.[\[6\]](#)


- **Weighing:** Accurately weigh out the desired amount of **4-(benzyloxy)-N-phenylbenzamide** powder in a sterile microcentrifuge tube.
- **Solubilization:** Add an appropriate volume of high-purity, sterile DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM). Vortex thoroughly until the compound is

completely dissolved.

- **Storage:** Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
- **Working Dilutions:** On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions in cell culture medium immediately before adding to the cells. Ensure the final concentration of DMSO in the cell culture medium is consistent across all conditions (including vehicle controls) and is non-toxic to the cells (typically  $\leq 0.5\%$ ).

## Hypothesized Mechanism of Action: SIRT1 Inhibition

SIRT1 is a class III histone deacetylase that plays a pivotal role in cellular homeostasis by deacetylating numerous histone and non-histone protein targets.<sup>[8]</sup> It acts as a metabolic sensor, linking cellular energy status (via NAD<sup>+</sup> levels) to adaptive transcriptional responses. Key substrates include p53, PGC-1 $\alpha$ , and components of the autophagy machinery. By inhibiting SIRT1, **4-(benzyloxy)-N-phenylbenzamide** would be expected to increase the acetylation status of these substrates, thereby modulating downstream pathways such as apoptosis, mitochondrial biogenesis, and autophagy.




[Click to download full resolution via product page](#)

**Caption:** Hypothesized inhibition of the SIRT1 signaling pathway.

## Primary Assay: Cellular Thermal Shift Assay (CETSA) for Target Engagement

To move beyond hypothesis, it is critical to first confirm that **4-(benzyloxy)-N-phenylbenzamide** directly binds to SIRT1 inside intact cells. CETSA is a powerful biophysical technique that measures target engagement based on the principle of ligand-induced thermal stabilization.<sup>[9][10]</sup> A compound binding to its target protein will increase the protein's resistance to heat-induced denaturation.<sup>[11]</sup>



[Click to download full resolution via product page](#)

**Caption:** Workflow for the Cellular Thermal Shift Assay (CETSA).

## Protocol 3.1: CETSA for SIRT1

**Causality:** This protocol is designed to generate a "melt curve" for SIRT1. A shift in this curve to higher temperatures in compound-treated cells versus vehicle-treated cells indicates direct binding and stabilization.[\[12\]](#)

- **Cell Culture:** Culture a suitable cell line (e.g., HEK293T, MCF-7) to 80-90% confluency. Harvest the cells and resuspend in fresh medium to a density of  $2 \times 10^6$  cells/mL.
- **Compound Treatment:** Divide the cell suspension into two main groups: one treated with vehicle (e.g., 0.1% DMSO) and the other with **4-(benzyloxy)-N-phenylbenzamide** at a concentration expected to be saturating (e.g., 10-50  $\mu$ M). Incubate at 37°C for 1 hour to allow for compound uptake.
- **Heat Challenge:** Aliquot 100  $\mu$ L of each cell suspension into separate PCR tubes for each temperature point. Using a thermal cycler, heat the tubes for 3 minutes across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments).[\[9\]](#) An unheated control sample for each group should be kept on ice.
- **Cell Lysis:** Subject the cells to three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath to ensure complete lysis.[\[9\]](#)
- **Separation of Soluble Fraction:** Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C. This pellets the aggregated, heat-denatured proteins.[\[11\]](#)
- **Sample Preparation:** Carefully collect the supernatant, which contains the soluble protein fraction. Determine the protein concentration of each sample using a BCA assay to ensure equal loading for subsequent analysis.
- **Western Blot Analysis:**
  - Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.
  - Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
  - Incubate the membrane with a primary antibody specific for SIRT1 overnight at 4°C.

- Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
- Detect the signal using an ECL substrate.
- It is crucial to also probe for a loading control (e.g., GAPDH) to confirm equal protein loading across lanes.[\[9\]](#)
- Data Analysis: Quantify the band intensities for SIRT1 at each temperature. Normalize the intensity of each heated sample to the unheated control for both vehicle and compound-treated groups. Plot the normalized soluble SIRT1 fraction against temperature to generate the melt curves. A rightward shift in the curve for the compound-treated group indicates thermal stabilization.

## Functional Assays: Quantifying Downstream Cellular Effects

Confirmation of target engagement with CETSA should be followed by functional assays to measure the downstream consequences of SIRT1 inhibition.

### SIRT1 Activity Assay

Causality: A direct way to confirm that binding of the compound leads to functional inhibition of the enzyme is to measure its deacetylase activity in lysates from treated cells. Fluorometric kits are commercially available for this purpose.[\[8\]](#)

#### Protocol 4.1.1: Fluorometric SIRT1 Activity Assay


- Cell Treatment & Lysate Preparation: Treat cells with varying concentrations of **4-(benzyloxy)-N-phenylbenzamide** and a vehicle control for a defined period (e.g., 4-24 hours). Prepare nuclear extracts or immunoprecipitate SIRT1 according to the assay kit manufacturer's instructions, as SIRT1 is primarily nuclear.[\[13\]](#)
- Assay Execution: Perform the assay in a 96-well plate format. The general principle involves two steps:

- Deacetylation: The cell lysate (containing SIRT1) is incubated with a fluorogenic, acetylated peptide substrate and NAD<sup>+</sup>. Active SIRT1 will deacetylate the substrate.
- Developer Step: A developer solution is added that specifically cleaves the deacetylated peptide, releasing the fluorophore.
- Measurement: Read the fluorescence intensity using a microplate reader at the appropriate excitation/emission wavelengths.
- Data Analysis: The fluorescence signal is directly proportional to the SIRT1 activity. Calculate the percent inhibition at each compound concentration relative to the vehicle control to determine the IC<sub>50</sub> value. Include a known SIRT1 inhibitor (e.g., EX-527) as a positive control.[\[14\]](#)

## Autophagy Flux Assay

Causality: SIRT1 promotes autophagy by deacetylating autophagy-related proteins.[\[15\]](#)

Therefore, a SIRT1 inhibitor is expected to decrease autophagic activity. Measuring autophagic flux, the rate of degradation through the autophagy pathway, is the gold standard for assessing this process.[\[15\]](#) A common method is to monitor the levels of LC3-II (a marker for autophagosomes) in the presence and absence of a lysosomal inhibitor like chloroquine or bafilomycin A1.[\[16\]](#) An accumulation of LC3-II upon lysosomal blockade indicates active flux.



[Click to download full resolution via product page](#)

**Caption:** Workflow for measuring autophagic flux via Western Blot.

#### Protocol 4.2.1: LC3-II Turnover by Western Blot

- Cell Treatment: Seed cells and allow them to adhere. Treat cells with vehicle or **4-(benzyloxy)-N-phenylbenzamide** for a desired time (e.g., 24 hours).

- **Lysosomal Inhibition:** For the last 2-4 hours of the treatment period, add a lysosomal inhibitor such as chloroquine (e.g., 50  $\mu$ M) to a parallel set of vehicle- and compound-treated wells. [16] This results in four experimental groups: (1) Vehicle, (2) Compound, (3) Vehicle + Chloroquine, (4) Compound + Chloroquine.
- **Lysis and Protein Quantification:** Wash cells with cold PBS and lyse with RIPA buffer containing protease inhibitors. Quantify total protein using a BCA assay.
- **Western Blot:** Separate equal amounts of protein on an SDS-PAGE gel (a higher percentage gel, e.g., 15%, is better for resolving LC3-I and LC3-II). Transfer to a PVDF membrane and probe with primary antibodies against LC3 and a loading control (e.g., GAPDH). An antibody against p62/SQSTM1, a protein that is degraded by autophagy, can also be used as an additional marker.
- **Data Interpretation:**
  - **Basal Autophagy:** Compare LC3-II levels in lane 1 vs. lane 3. An increase in LC3-II in lane 3 indicates basal autophagic flux.
  - **Effect of Compound:** A decrease in the LC3-II accumulation in lane 4 (Compound + Chloroquine) compared to lane 3 (Vehicle + Chloroquine) indicates that the compound inhibits autophagic flux.

## Cellular Senescence Assay

**Causality:** Cellular senescence is a state of irreversible cell cycle arrest. SIRT1 is known to delay senescence.[17] Therefore, inhibition of SIRT1 may lead to the induction of a senescent phenotype. A key biomarker for senescent cells is increased activity of senescence-associated  $\beta$ -galactosidase (SA- $\beta$ -gal) at a suboptimal pH of 6.0.[18][19]

### Protocol 4.3.1: SA- $\beta$ -gal Staining

- **Cell Culture and Treatment:** Seed cells on glass coverslips in a 6-well plate at a low density to avoid contact inhibition, which can cause false positives.[17] Treat with vehicle or **4-(benzyloxy)-N-phenylbenzamide** for an extended period (e.g., 48-96 hours) to allow the senescent phenotype to develop.

- Fixation: Aspirate the medium, wash cells twice with PBS, and fix with 2% formaldehyde / 0.2% glutaraldehyde in PBS for 5 minutes at room temperature.[18]
- Washing: Wash the cells three times with PBS.
- Staining: Add the SA- $\beta$ -gal staining solution to each well. The solution contains X-gal (the substrate) in a citrate/phosphate buffer at pH 6.0.[17][20]
  - Staining Solution Recipe (per 1 mL): 930  $\mu$ L PBS, 10  $\mu$ L 400 mM Citric Acid/Sodium Phosphate pH 6.0, 10  $\mu$ L 500 mM  $K_3[Fe(CN)_6]$ , 10  $\mu$ L 500 mM  $K_4[Fe(CN)_6]$ , 10  $\mu$ L 1 M  $MgCl_2$ , 30  $\mu$ L 20 mg/mL X-gal in DMF.[18]
- Incubation: Incubate the plates at 37°C (without CO<sub>2</sub>) in the dark. Protect from evaporation. Color development can take from 2 to 24 hours.[18]
- Imaging and Quantification: Observe the cells under a bright-field microscope. Senescent cells will stain a distinct blue color. Count the percentage of blue-stained cells out of the total number of cells in several random fields of view to quantify the effect of the compound.

## Control Assay: General Cytotoxicity

**Causality:** It is essential to determine if the observed effects in functional assays are due to a specific mechanism or simply because the compound is killing the cells. A standard cytotoxicity assay, such as the MTT assay, measures metabolic activity as an indicator of cell viability.[21]

### Protocol 5.1: MTT Cytotoxicity Assay

- Cell Seeding: Seed a mammalian cell line (e.g., the one used in functional assays, or a standard line like Vero or HepG2) in a 96-well plate at an appropriate density (e.g.,  $1 \times 10^4$  cells/well) and incubate for 24 hours.[21]
- Compound Treatment: Treat the cells with a range of concentrations of **4-(benzyloxy)-N-phenylbenzamide** for the same duration as the longest functional assay (e.g., 48-72 hours).
- MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

- Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.
- Measurement: Measure the absorbance at 570 nm using a microplate reader.
- Data Analysis: Calculate cell viability as a percentage of the untreated control and plot against compound concentration to determine the CC<sub>50</sub> (50% cytotoxic concentration).

## Data Summary and Interpretation

The results from these assays will provide a comprehensive profile of **4-(benzyloxy)-N-phenylbenzamide**. The data should be collated to build a complete picture of the compound's activity.

Table 2: Summary of Assay Endpoints and Interpretation

| Assay                     | Primary Endpoint               | Interpretation of Positive Result (SIRT1 Inhibition)                                           |
|---------------------------|--------------------------------|------------------------------------------------------------------------------------------------|
| CETSA                     | Thermal Shift ( $\Delta T_m$ ) | A positive $\Delta T_m$ indicates direct binding of the compound to SIRT1 in cells.            |
| SIRT1 Activity            | IC <sub>50</sub>               | A low IC <sub>50</sub> value confirms the compound inhibits SIRT1 enzymatic activity.          |
| Autophagy Flux            | LC3-II Turnover                | Decreased accumulation of LC3-II with chloroquine treatment indicates inhibition of autophagy. |
| SA- $\beta$ -gal Staining | % Positive Cells               | An increase in blue-stained cells suggests induction of cellular senescence.                   |

| MTT Assay | CC<sub>50</sub> | The CC<sub>50</sub> value defines the cytotoxic concentration range of the compound. |

Critical Logic: For the compound's effects to be considered specific to SIRT1 inhibition, the  $IC_{50}$  from the activity assay and the effective concentrations in the functional assays should be significantly lower than the  $CC_{50}$  value from the cytotoxicity assay. A therapeutic index can be calculated ( $CC_{50} / IC_{50}$ ) to quantify this window of specific activity.

## References

- Senescence Associated  $\beta$ -galactosidase Staining. Bio-protocol. Available at: [\[Link\]](#)
- Measurement of autophagic flux in humans: an optimized method for blood samples. GeroScience. Available at: [\[Link\]](#)
- CAMPISI LAB PROTOCOL FOR DETECTING SENESENCE-ASSOCIATED B-GALACTOSIDASE (SA-Bgal) ACTIVITY. Buck Institute. Available at: [\[Link\]](#)
- Protocols to detect senescence-associated beta-galactosidase (SA-beta-gal) activity, a biomarker of senescent cells in culture and in vivo. PubMed. Available at: [\[Link\]](#)
- Best Practice for Detecting Autophagy by Flow Cytometry. Bio-Rad Antibodies. Available at: [\[Link\]](#)
- Protocols to detect senescence-associated beta-galactosidase (SA- $\beta$ gal) activity, a biomarker of senescent cells in culture and in vivo. Nature Protocols. Available at: [\[Link\]](#)
- Protocol for Preparing Staining Solution to Detect Senescence-associated Beta-Galactosidase Activity. Frontiers. Available at: [\[Link\]](#)
- Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available at: [\[Link\]](#)
- HaloTag autophagy flux assay. protocols.io. Available at: [\[Link\]](#)
- Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Available at: [\[Link\]](#)
- How to Measure Autophagic Flux With LC3 Protein Levels. Bio-Techne. Available at: [\[Link\]](#)

- A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Publications. Available at: [\[Link\]](#)
- Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Taylor & Francis Online. Available at: [\[Link\]](#)
- Identification of novel SIRT1 up-regulators using a cell-based high-throughput screening assay. PubMed. Available at: [\[Link\]](#)
- Molecular and Cellular Characterization of SIRT1 Allosteric Activators. NCBI. Available at: [\[Link\]](#)
- Epigenase™ Universal SIRT Activity/Inhibition Assay Kit (Fluorometric). EpigenTek. Available at: [\[Link\]](#)
- Ultrasound Assisted Synthesis of 4-(Benzyloxy)- N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) Benzamide as Challenging Anti-Tubercular Scaffold. PubMed. Available at: [\[Link\]](#)
- Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPAR $\alpha$  Agonists as Leads for Retinal Disorders. NCBI. Available at: [\[Link\]](#)
- Design, synthesis and biological activity of 4-(4-benzyloxy)phenoxy piperidines as selective and reversible LSD1 inhibitors. PubMed. Available at: [\[Link\]](#)
- Investigation of the Cytotoxic Effect of A New N-Phenyl Benzimidazole Derivative on Cell Viability in A549 and HepG2 Cell Lines. Van Medical Journal. Available at: [\[Link\]](#)
- Synthesis, Characterization and Biological Activities of N-(4-(3,4-Dichlorophenoxy)-phenyl)-4-alkoxybenzamide Derivatives. Asian Journal of Organic & Medicinal Chemistry. Available at: [\[Link\]](#)
- Beware of N-Benzoyloxybenzamides. ORCA - Cardiff University. Available at: [\[Link\]](#)
- Discovery of 5-Benzylidene-2-phenyl-1,3-dioxane-4,6-diones as Highly Potent and Selective SIRT1 Inhibitors. NCBI. Available at: [\[Link\]](#)

- Sirtuin activators and inhibitors: Promises, achievements, and challenges. NCBI. Available at: [\[Link\]](#)
- Benzamide. Wikipedia. Available at: [\[Link\]](#)
- Discovery of N-(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2. PubMed. Available at: [\[Link\]](#)
- EX-527 | SIRT1 Inhibitor. BellBrook Labs. Available at: [\[Link\]](#)
- N-phenylbenzamide. Chemister.ru. Available at: [\[Link\]](#)
- Design, Synthesis, in silico Study and Preliminary Cytotoxic Evaluation of New N-(Benzimidazol-2-yl-methyl) Benzamide Derivatives as Possible Tyrosine Kinase Inhibitors. Pharmakeftiki. Available at: [\[Link\]](#)
- SIRT1/2 Inhibitor IV. BPS Bioscience. Available at: [\[Link\]](#)
- Beware of N-Benzoyloxybenzamides. MDPI. Available at: [\[Link\]](#)
- Prooxidant and antioxidant action of 4-(4-phenoxybenzoyl)benzoic acid derivatives. LWW Journals. Available at: [\[Link\]](#)

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. [pdf.benchchem.com](https://pdf.benchchem.com) [[pdf.benchchem.com](https://pdf.benchchem.com)]
- 2. Benzamide - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]
- 3. Discovery of 5-Benzylidene-2-phenyl-1,3-dioxane-4,6-diones as Highly Potent and Selective SIRT1 Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 4. Sirtuin activators and inhibitors: Promises, achievements, and challenges - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]

- [5. N-phenylbenzamide \[chemister.ru\]](#)
- [6. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [7. Compound N-\[4-\(benzyloxy\)phenyl\]benzamide - Chemdiv \[chemdiv.com\]](#)
- [8. SIRT1 Activity Assay Kit \(Fluorometric\) \(ab156065\) | Abcam \[abcam.co.jp\]](#)
- [9. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [10. pubs.acs.org \[pubs.acs.org\]](#)
- [11. bio-protocol.org \[bio-protocol.org\]](#)
- [12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [13. epigentek.com \[epigentek.com\]](#)
- [14. bellbrooklabs.com \[bellbrooklabs.com\]](#)
- [15. tandfonline.com \[tandfonline.com\]](#)
- [16. How to Measure Autophagic Flux With LC3 Protein Levels | Bio-Techne \[bio-techne.com\]](#)
- [17. bio-protocol.org \[bio-protocol.org\]](#)
- [18. buckinstitute.org \[buckinstitute.org\]](#)
- [19. Protocols to detect senescence-associated beta-galactosidase \(SA-betagal\) activity, a biomarker of senescent cells in culture and in vivo - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. public-pages-files-2025.frontiersin.org \[public-pages-files-2025.frontiersin.org\]](#)
- [21. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols: Characterizing 4-(benzyloxy)-N-phenylbenzamide in Cell-Based Assays]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12458912/docs#application-notes-protocols-characterizing-4-benzyloxy-n-phenylbenzamide-in-cell-based-assays\]](https://www.benchchem.com/product/b12458912/docs#application-notes-protocols-characterizing-4-benzyloxy-n-phenylbenzamide-in-cell-based-assays)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)